Cas no 28083-99-0 (2H-Indazole,5-nitro-2-b-D-ribofuranosyl-)

2H-Indazole,5-nitro-2-b-D-ribofuranosyl- structure
28083-99-0 structure
Product Name:2H-Indazole,5-nitro-2-b-D-ribofuranosyl-
CAS No:28083-99-0
MF:C12H13N3O6
MW:295.248122930527
CID:291269
PubChem ID:278757
Update Time:2025-04-19

2H-Indazole,5-nitro-2-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Indazole,5-nitro-2-b-D-ribofuranosyl-
    • 1-Ribofuranosyl-pyridaz-3-on
    • AC1M4BJQ
    • AG-F-72794
    • Ambcb5116427
    • CTK4J3775
    • METHYL 4-[4-(2,3,3-TRICHLOROPROP-2-ENOXYCARBONYL)BUTANOYLAMINO]BENZOATE
    • NSC-128673
    • NSC128673
    • 28083-99-0
    • 5-nitro-2-pentofuranosyl-2h-indazole
    • DTXSID40950813
    • Inchi: 1S/C12H13N3O6/c16-5-9-10(17)11(18)12(21-9)14-4-6-3-7(15(19)20)1-2-8(6)13-14/h1-4,9-12,16-18H,5H2
    • InChI Key: YCMJTTKEUJLDBK-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=C2C=C(C=CC2=N1)[N+](=O)[O-])O)O

Computed Properties

  • Exact Mass: 295.08000
  • Monoisotopic Mass: 295.08043514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 133.56000
  • LogP: 0.07920
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